Cas no 1207057-85-9 (1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207057-85-9
• MF: C₁₇H₁₄ClN₅O
• MW: 339.778961658478
• CID: 5392039
• Update Time: 2025-06-08

1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-2-propen-1-yl-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H14ClN5O/c1-2-9-20-17(24)15-16(12-4-3-10-19-11-12)23(22-21-15)14-7-5-13(18)6-8-14/h2-8,10-11H,1,9H2,(H,20,24)
• InChI Key： QUMHYSVTEVLEOE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(NCC=C)=O)N=N1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Chemical Profile of 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1207057-85-9)

The compound 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1207057-85-9, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry. This triazole derivative exhibits a unique structural framework characterized by the presence of a chlorophenyl group, an allyl moiety, and a pyridine substituent, all of which contribute to its distinct chemical properties and biological activities. The carboxamide functional group at the 4-position of the triazole ring further enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating the triazole core, due to their diverse pharmacological profiles. The structural features of 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide position it as a promising candidate for further investigation in various therapeutic areas. The chlorophenyl group is known to modulate electron distribution and enhance binding interactions with biological targets, while the pyridine moiety can contribute to hydrophobic interactions and metabolic stability. These attributes make it an attractive molecule for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards potential biological targets. Studies suggest that 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and cancer progression. The prop-2-enyl group introduces a degree of flexibility into the molecule, which can be exploited to optimize binding interactions with protein targets. Furthermore, the carboxamide functionality provides a site for hydrogen bonding interactions, enhancing the compound's ability to engage with biological macromolecules.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions between azides and alkynes, followed by functionalization with the chlorophenyl and pyridine groups. The introduction of the prop-2-enyl group is typically achieved through alkylation reactions, while the carboxamide moiety is incorporated via amide bond formation. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve overall efficiency.

From a pharmaceutical perspective, 1-(4-chlorophenyl)-N-(prop-2-en-1-yl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide holds promise as a lead compound for further medicinal chemistry optimization. By leveraging structure-based drug design principles, researchers can modify specific functional groups to enhance potency, selectivity, and pharmacokinetic properties. For instance, variations in the chlorophenyl ring substitution pattern or alterations in the pyridine moiety could lead to derivatives with improved therapeutic profiles. Additionally, exploring different solvation environments and formulation strategies may further enhance the compound's bioavailability and efficacy.

The biological evaluation of this compound has revealed intriguing activities that warrant further investigation. In vitro assays have demonstrated that 1-(4-chlorophenyl)-N-(prop-2-en-1-y l)-5-(pyridin -3 -y l ) - 1 H - 1 , 2 , 3 - tri az ole - 4 - car box am ide exhibits inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Preliminary studies also suggest potential antitumor activity against certain cancer cell lines due to its ability to disrupt microtubule formation and induce apoptosis. These findings underscore the compound's therapeutic potential and justify its inclusion in ongoing drug discovery programs.

The development of novel pharmaceutical agents requires rigorous testing to assess their safety and efficacy before clinical translation. Preclinical studies involving cell culture models and animal models are essential for evaluating 1-(4-chlorophenyl)-N-(prop - 2 - en - 1 - yl ) - 5 - ( py ridin e - 3 - y l ) - 1 H - 1 , 2 , 3 - tri az ole - 4 - car box am ide's pharmacological effects and toxicological profile. These studies provide critical data on dosage regimens, side effects, and potential drug-drug interactions that inform subsequent clinical trial design. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and clinicians are essential for translating laboratory findings into safe and effective therapeutic interventions.

As our understanding of disease mechanisms continues to evolve at a rapid pace, there is an increasing need for innovative molecular tools to address unmet medical needs. The unique structural features of CAS No:1207057 -85 -9 make it a compelling candidate for further exploration in drug discovery pipelines targeting neurological disorders, infectious diseases, cardiovascular diseases,and other complex conditions. By integrating high-throughput screening technologies, computational modeling,and traditional synthetic methodologies, researchers can accelerate the identification of lead compounds with optimized pharmacological properties.

In conclusion, CAS No:1207057 –85–9 represents a structurally intriguing molecule with significant therapeutic potential across multiple disease areas. Its distinctive combination of functional groups—chlorophenyl, prop – 2 – en – 1 – yl, pyridine,and carboxamide—provides a versatile scaffold for medicinal chemistry innovation.* Further research is warranted*to fully elucidate its biological activities*and develop novel therapeutics based on this promising chemical entity.* Through continued collaboration*and interdisciplinary approaches,*the full potential*of this compound*can be realized*for improving human health outcomes.*